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Compound of Interest

Compound Name: 4-tert-Butoxybenzoic Acid

Cat. No.: B078593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety precautions for 4-tert-Butoxybenzoic
Acid (CAS No. 13205-47-5), a compound utilized in various research and development

applications, including as an intermediate in organic synthesis. Adherence to these guidelines

is crucial to ensure a safe laboratory environment.

Section 1: Physical and Chemical Properties
4-tert-Butoxybenzoic acid is a white to off-white crystalline solid. Its key physical and

chemical properties are summarized below.
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Property Value Reference

Molecular Formula C₁₁H₁₄O₃ [1]

Molecular Weight 194.23 g/mol [2]

Melting Point 162-165 °C [3][4][5]

Flash Point > 80 °C (> 176 °F) [6]

Solubility
Insoluble in water; soluble in

alcohol and benzene.
[2][7]

pH
3.9 (saturated aqueous

solution)
[2][8]

Vapor Pressure <0.01 hPa (at 20 °C) [8]

Section 2: Hazard Identification and Safety
Precautions
4-tert-Butoxybenzoic acid is classified as harmful and poses several health risks.[2][9] It is

harmful if swallowed, toxic in contact with skin, and may cause damage to organs through

prolonged or repeated exposure.[2][9] Additionally, it is suspected of damaging fertility or the

unborn child.[2]

Pictograms:

GHS07, GHS08

Signal Word: Danger[2][4]

Hazard Statements:

H302: Harmful if swallowed.[2][4][8]

H311: Toxic in contact with skin.[9]

H360: May damage fertility or the unborn child.[8]
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H372: Causes damage to organs through prolonged or repeated exposure.[4][8]

H412: Harmful to aquatic life with long lasting effects.[8]

Precautionary Statements:

P202: Do not handle until all safety precautions have been read and understood.[4][8]

P260: Do not breathe dust.[4][8]

P264: Wash skin thoroughly after handling.[4][8]

P273: Avoid release to the environment.[4][8]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[9]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[4][8]

P308 + P313: IF exposed or concerned: Get medical advice/ attention.[4][8]

Section 3: Quantitative Toxicity Data
Test Species Route Value Reference

LD50 Rat Oral 473 mg/kg [7][9]

LD50 Rabbit Dermal > 900 mg/kg [9]

LC50 Rat Inhalation > 1900 mg/m³/4h [9][10]

Section 4: Occupational Exposure Limits
Jurisdiction Limit Reference

ACGIH TLV
0.1 mg/m³ (inhalable fraction

and vapor)
[11]

Germany (MAK) 2 mg/m³ (inhalable fraction) [11]

Section 5: Handling and Storage
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Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.

Avoid creating dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[9]

Section 6: Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 4-tert-Butoxybenzoic Acid to

determine the appropriate PPE. The following are general recommendations:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[9]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[9]

Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-

approved respirator with a particulate filter.[12]
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Handling 4-tert-Butoxybenzoic Acid

Conduct Risk Assessment

Determine Required PPE

Eye Protection:
Chemical Goggles / Face Shield

Skin Protection:
Chemical-Resistant Gloves

Lab Coat

Respiratory Protection:
(If dust is generated)

NIOSH-approved respirator

Proceed with Experiment

Click to download full resolution via product page

Caption: Personal Protective Equipment Selection Workflow.

Section 7: First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

In case of skin contact: Immediately wash skin with soap and plenty of water for at least 15

minutes. Remove contaminated clothing and shoes. Get medical attention.
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If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[12]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention immediately.

Section 8: Accidental Release Measures
Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a

sealed container for disposal. Clean the spill area with soap and water.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Prevent the spill from entering drains or waterways. Contain the spill and collect the material

for disposal.
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Spill of 4-tert-Butoxybenzoic Acid Occurs

Assess Spill Size

Small Spill

Small

Large Spill

Large

Wear appropriate PPE Evacuate the area

Carefully sweep up solid

Place in sealed container for disposal

Clean spill area with soap and water

Spill Managed

Wear appropriate PPE
(including respiratory protection)

Contain the spill

Collect material for disposal

Click to download full resolution via product page

Caption: Spill Response Protocol.
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Section 9: Disposal Considerations
Dispose of 4-tert-Butoxybenzoic Acid and any contaminated materials in accordance with all

applicable federal, state, and local regulations. Do not dispose of it in drains or the

environment.

Section 10: Application Notes and Experimental
Protocols
4-tert-Butoxybenzoic acid is a useful intermediate in organic synthesis. The following

protocols are provided as examples of its application.

Protocol 1: Esterification of 4-tert-Butoxybenzoic Acid

This protocol describes a general procedure for the esterification of 4-tert-Butoxybenzoic acid
to form its corresponding ester, a common transformation in drug development and materials

science.

Materials:

4-tert-Butoxybenzoic Acid

Anhydrous alcohol (e.g., methanol, ethanol)

Strong acid catalyst (e.g., concentrated sulfuric acid)

Anhydrous sodium sulfate

Saturated sodium bicarbonate solution

Brine

Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Equipment:

Round-bottom flask
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Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 4-tert-Butoxybenzoic acid in an excess of the desired

anhydrous alcohol.

With stirring, carefully add a catalytic amount of concentrated sulfuric acid.

Attach a reflux condenser and heat the reaction mixture to reflux. The reaction time will vary

depending on the alcohol used and can be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the excess alcohol using a rotary evaporator.

Dissolve the residue in an organic solvent such as diethyl ether.

Transfer the solution to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the solution and concentrate it under reduced pressure to yield the crude ester.

The crude product can be purified by column chromatography or distillation.

Protocol 2: Amide Synthesis from 4-tert-Butoxybenzoic Acid via an Acid Chloride

This two-step protocol outlines the conversion of 4-tert-Butoxybenzoic acid to an amide, a

fundamental linkage in many pharmaceutical compounds.
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Step 1: Synthesis of 4-tert-Butoxybenzoyl Chloride

Materials:

4-tert-Butoxybenzoic Acid

Thionyl chloride (SOCl₂) or oxalyl chloride

Anhydrous dichloromethane (DCM) or other inert solvent

A catalytic amount of N,N-dimethylformamide (DMF) if using oxalyl chloride

Equipment:

Round-bottom flask

Reflux condenser with a drying tube

Magnetic stirrer and stir bar

Heating mantle (if necessary)

Rotary evaporator

Procedure:

In a fume hood, suspend 4-tert-Butoxybenzoic acid in anhydrous DCM in a round-bottom

flask.

Carefully add thionyl chloride (or oxalyl chloride with a drop of DMF) to the suspension.

Stir the reaction mixture at room temperature or gently heat to reflux until the reaction is

complete (evolution of gas ceases and the solution becomes clear).

Remove the excess thionyl chloride and solvent under reduced pressure using a rotary

evaporator to obtain the crude 4-tert-Butoxybenzoyl chloride. This is often used immediately

in the next step without further purification.

Step 2: Amide Formation
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Materials:

4-tert-Butoxybenzoyl Chloride

Desired amine

Anhydrous inert solvent (e.g., DCM, THF)

A non-nucleophilic base (e.g., triethylamine, pyridine)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Procedure:

Dissolve the desired amine and the non-nucleophilic base in the anhydrous solvent in a

round-bottom flask and cool the mixture in an ice bath.

Slowly add a solution of the crude 4-tert-Butoxybenzoyl chloride in the same solvent to the

cooled amine solution with vigorous stirring.

Allow the reaction to warm to room temperature and stir until the reaction is complete

(monitored by TLC).

Quench the reaction with water and transfer the mixture to a separatory funnel.

Extract the aqueous layer with the organic solvent.

Combine the organic layers and wash sequentially with dilute acid (e.g., 1M HCl), saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate.
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Filter and concentrate the solution under reduced pressure to yield the crude amide.

Purify the crude product by recrystallization or column chromatography.

Step 1: Acid Chloride Formation

Step 2: Amide Formation

4-tert-Butoxybenzoic Acid + Thionyl Chloride
(or Oxalyl Chloride/DMF) 4-tert-Butoxybenzoyl Chloride

ReactionAmine + Base Workup & Purification Final Amide Product

Click to download full resolution via product page

Caption: General Workflow for Amide Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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